Cas no 1227579-51-2 (Ethyl 2-hydroxy-6-(trifluoromethyl)isonicotinate)

• Product Name: Ethyl 2-hydroxy-6-(trifluoromethyl)isonicotinate
• CAS No: 1227579-51-2
• MF: C₉H₈F₃NO₃
• MW: 235.15993309021
• CID: 4689222
• Update Time: 2023-08-15

Ethyl 2-hydroxy-6-(trifluoromethyl)isonicotinate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-hydroxy-6-(trifluoromethyl)isonicotinate
• Ethyl 2-oxo-6-(trifluoromethyl)-1,2-dihydropyridine-4-carboxylate
• AX8330646
• Ethyl 2-hydroxy-6-(trifluoromethyl)isonicotinate

• Inchi： 1S/C9H8F3NO3/c1-2-16-8(15)5-3-6(9(10,11)12)13-7(14)4-5/h3-4H,2H2,1H3,(H,13,14)
• InChI Key： SZWHWKXCIQTTTJ-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C(=O)OCC)=CC(N1)=O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 382
• Topological Polar Surface Area: 55.4